Post‑Insertion Efficiency and Membrane Desorption Rate vs. Non‑Phospholipid PEG Anchors
In a direct head‑to‑head comparison of post‑insertion efficiency into preformed liposomes, DSPE‑PEG 2000 achieved 90% incorporation, substantially exceeding both HDAS‑SHP (79%) and HDAS‑PEG 2000 (73%), a non‑phospholipid alternative anchor [1]. The desorption rate of DSPE‑PEG 2000 from the liposome surface was 0.45%/h, the lowest among all tested anchors (HDAS‑SHP: 0.53%/h; HDAS‑PEG 2000: 0.67%/h), indicating superior membrane retention under sink conditions [1]. The CMC of DSPE‑PEG 2000 (2.44 µM) closely matched that of HDAS‑SHP (2.58 µM), confirming comparable amphiphilicity but with markedly better anchoring performance [1].
| Evidence Dimension | Post-insertion efficiency and desorption rate from preformed liposome surface |
|---|---|
| Target Compound Data | DSPE-PEG 2000: post-insertion efficiency 90%; desorption rate 0.45%/h; CMC 2.44 µM |
| Comparator Or Baseline | HDAS-SHP: post-insertion 79%, desorption 0.53%/h, CMC 2.58 µM; HDAS-PEG 2000: post-insertion 73%, desorption 0.67%/h |
| Quantified Difference | DSPE-PEG 2000 post-insertion efficiency 14–23% higher; desorption rate 15–33% lower (slower loss) |
| Conditions | Preformed liposome post-insertion assay; micelle zeta potential: DSPE-PEG 2000 −34.4 mV, HDAS-SHP +28.4 mV, HDAS-PEG 2000 −3.7 mV |
Why This Matters
Higher post-insertion efficiency reduces PEG-lipid waste during manufacturing; a 33% lower desorption rate predicts longer PEG retention on the carrier surface in vivo, directly translating to sustained stealth properties.
- [1] Mare R, Da H, Fresta M, Cosco D, Awasthi V. Anchoring Property of a Novel Hydrophilic Lipopolymer, HDAS-SHP, Post-Inserted in Preformed Liposomes. Nanomaterials (Basel). 2019;9(9):1185. doi:10.3390/nano9091185. PMID: 31438526. View Source
